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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS2768 tetrasodium salt is a potent and selective agonist for the P2Y2 purinergic receptor,
a G protein-coupled receptor (GPCR) activated by extracellular nucleotides like ATP and UTP.
As a valuable research tool, MRS2768 allows for the specific investigation of P2Y2 receptor-
mediated signaling pathways and their roles in various physiological and pathological
processes. These application notes provide detailed protocols for in vitro experiments utilizing
MRS2768 to study its effects on cell proliferation, apoptosis, and downstream signaling
cascades.

P2Y2 Receptor Signaling Pathway

Activation of the P2Y2 receptor by MRS2768 initiates a cascade of intracellular events. The
receptor primarily couples to Gg/11 proteins, leading to the activation of phospholipase C
(PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second
messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the
release of calcium from intracellular stores, while DAG activates protein kinase C (PKC). These
events can subsequently modulate downstream pathways, including the mitogen-activated
protein kinase (MAPK) cascade, influencing cellular processes such as proliferation,
differentiation, and apoptosis.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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